Cas no 76608-88-3 (Triapenthenol)

• Product Name: Triapenthenol
• CAS No: 76608-88-3
• MF: C₁₅H₂₅N₃O
• MW: 263.37850356102
• CID: 59807
• PubChem ID: 6437842
• Update Time: 2025-04-18

Triapenthenol Chemical and Physical Properties

Names and Identifiers

• Triapenthenol
• (E)-beta-(Cyclohexylmethylene)-alpha-(1,1-dimethylethyl)-1H-1,2,4-triazole-1-ethanol
• (E)-1-cyclohexyl-4,4-dimethyl-2-(1,2,4-triazol-1-yl)pent-1-en-3-ol
• (E)-(RS)-1-cyclohexyl-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-ol
• (βE)-β-(cyclohexylmethylene)-α-(1,1-dimethylethyl)-1H-1,2,4-triazole-1-ethanol
• EINECS 278-498-6
• rac-(1E,3R)-1-cyclohexyl-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-ol
• SCHEMBL121058
• C19135
• NS00073943
• CHEBI:82255
• NTN-811
• (E)-1-cyclohexyl-4,4-dimethyl-3-hydroxy-2-(1,2,4-triazol-1-yl)-pent-1-ene
• Q22808998
• UK-140
• UNII-035WC6W66U
• BARONET
• RSW-0411
• (-)-(E)-cyclohexyl-4,4-dimethyl-2-(1,2,4-triazol-1-yl)-1-penten-3-ol
• DTXSID601016585
• 1H-1,2,4-Triazole-1-ethanol, .beta.-(cyclohexylmethylene)-.alpha.-(1,1-dimethylethyl)-, (E)-
• 1H-1,2,4-Triazol-1-ethanol, beta-(cyclohexylmethylene)-alpha-(1,1-dimethylethyl)-, (betaE)-
• 76608-88-3
• (+)-(E)-1-cyclohexyl-2-(1,2,4-triazol-1-yl)-4,4-dimethyl-1-penten-3-ol
• 1H-1,2,4-Triazole-1-ethanol, beta-(cyclohexylmethylene)-alpha-(1,1-dimethylethyl)-, (E)-
• 035WC6W66U
• triazethan
• (E)-1-CYCLOHEXYL-4,4-DIMETHYL-2-(1,2,4-TRIAZOL-1-YL)-1-PENTEN-3-OL
• Triapenthenol [ISO]
• TRIAZETHANOL
• racemic (E)-1-cyclohexyl-4,4-dimethyl-3-hydroxy-2-(1,2,4-triazol-1-yl)-pent-1-ene
• alpha-tert-Butyl-(E)-beta-(cyclohexylmethylene)-1H-1,2,4-triazol-1-ethanol
• (-)-(E)-1-cyclohexyl-4,4-dimethyl-2-(1,2,4-triazol-1-yl)-1-penten-3-ol
• CNFMJLVJDNGPHR-UKTHLTGXSA-N
• DTXCID801474775

• MDL： MFCD01632315
• Inchi： 1S/C15H25N3O/c1-15(2,3)14(19)13(18-11-16-10-17-18)9-12-7-5-4-6-8-12/h9-12,14,19H,4-8H2,1-3H3/b13-9+
• InChI Key： CNFMJLVJDNGPHR-UKTHLTGXSA-N
• SMILES： OC(/C(=C\C1CCCCC1)/N1C=NC=N1)C(C)(C)C

Computed Properties

• Exact Mass: 263.20000
• Monoisotopic Mass: 263.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9

Experimental Properties

• Color/Form: The appearance is white crystal
• Density: 1.1
• Melting Point: Not available
• Boiling Point: 420.2 °C at 760 mmHg
• Flash Point: 207.9 °C
• Refractive Index: 1.566
• PSA: 50.94000
• LogP: 3.10630
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Triapenthenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)